4-[(2-Chloro-4-fluorobenzyl)thio]-2-(2-thienyl)pyrazolo[1,5-a]pyrazine

• IUPAC Name: 4-[(2-chloro-4-fluorophenyl)methylsulfanyl]-2-thiophen-2-ylpyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C17H11ClFN3S2/c18-13-8-12(19)4-3-11(13)10-24-17-15-9-14(16-2-1-7-23-16)21-22(15)6-5-20-17/h1-9H,10H2
• InChI Key: QZCPQKUXXWHIBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NN3C=CN=C(C3=C2)SCC4=C(C=C(C=C4)F)Cl
• Molecular Formula: C17H11ClFN3S2
• Molecular Weight: 375.9 g/mol

Description

4-[(2-Chloro-4-fluorobenzyl)thio]-2-(2-thienyl)pyrazolo[1,5-a]pyrazine is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. This compound is a pyrazolo[1,5-a]pyrazine derivative that has been synthesized using various methods.

Mechanism of Action

Target of Action

The primary targets of this compound are Tropomyosin receptor kinases (TRKs) . TRKs are associated with the proliferation and differentiation of cells, and their continuous activation and overexpression can lead to cancer .

Mode of Action

The compound interacts with its targets, the TRKs, by inhibiting their activities . TRKs are composed of an extracellular domain, which combines with endogenous ligands, an intercellular domain, and a transmembrane domain . Once activated, the intramembrane kinase domain is phosphorylated .

Biochemical Pathways

The compound affects the downstream signal transduction pathways of TRKs, including Ras/Erk, PLC-γ, and PI3K/Akt . These pathways are associated with the proliferation, differentiation, and survival of cells .

Pharmacokinetics

It is known that the compound has good plasma stability and low inhibitory activity to a panel of cytochrome p450 isoforms except cyp2c9 .

Result of Action

The compound’s action results in the inhibition of the proliferation of certain cell lines . For example, it has been shown to inhibit the proliferation of the Km-12 cell line with an IC50 value of 0.304 μM .

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(2-Chloro-4-fluorobenzyl)thio]-2-(2-thienyl)pyrazolo[1,5-a]pyrazine in lab experiments include its potential as a therapeutic agent for cancer and neurological disorders. This compound has also been shown to have low toxicity in animal models. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for the study of 4-[(2-Chloro-4-fluorobenzyl)thio]-2-(2-thienyl)pyrazolo[1,5-a]pyrazine. One direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the study of the compound's mechanism of action in more detail to better understand its potential therapeutic effects. Additionally, the development of more effective delivery methods for this compound may improve its potential as a therapeutic agent. Finally, the study of the compound's potential for off-target effects and toxicity in animal models is necessary for its safe use in clinical trials.

Scientific Research Applications

4-[(2-Chloro-4-fluorobenzyl)thio]-2-(2-thienyl)pyrazolo[1,5-a]pyrazine has been the subject of extensive scientific research due to its potential applications in various fields. This compound has been studied for its anticancer activity, as it has been shown to inhibit the growth of cancer cells in vitro. It has also been studied for its potential as a therapeutic agent for neurological disorders, such as Alzheimer's disease and Parkinson's disease.